molecular formula C6H12ClF2N B7909003 (3,3-Difluorocyclohexyl)azanium;chloride

(3,3-Difluorocyclohexyl)azanium;chloride

Cat. No.: B7909003
M. Wt: 171.61 g/mol
InChI Key: CYAZLMHIPJPQQF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3,3-Difluorocyclohexyl)azanium;chloride is a quaternary ammonium salt characterized by a cyclohexane ring substituted with two fluorine atoms at the 3 and 3 positions. The ammonium group is protonated and paired with a chloride counterion. This compound is of interest in medicinal chemistry and materials science due to its unique electronic and steric properties imparted by the difluorocyclohexyl moiety.

Properties

IUPAC Name

(3,3-difluorocyclohexyl)azanium;chloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H11F2N.ClH/c7-6(8)3-1-2-5(9)4-6;/h5H,1-4,9H2;1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CYAZLMHIPJPQQF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CC(C1)(F)F)[NH3+].[Cl-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H12ClF2N
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

171.61 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

921602-77-9
Record name Cyclohexanamine, 3,3-difluoro-, hydrochloride (1:1)
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=921602-77-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.

Comparison with Similar Compounds

Trimethyl-(2-methyl-4-oxo-3,3-diphenylhexyl)azanium;chloride (CAS: 63765-86-6)

  • Structure : Features a hexyl chain with 3,3-diphenyl and 4-oxo substituents, along with a trimethylammonium group .
  • Key Differences :
    • Substituents : The diphenyl and ketone groups increase steric bulk and lipophilicity compared to the cyclohexyl group in the target compound.
    • Reactivity : The ketone moiety may participate in hydrogen bonding or redox reactions, unlike the inert difluorocyclohexyl group.
  • Applications : Likely used in surfactants or phase-transfer catalysis due to its amphiphilic nature.

3,3-Difluoroazetidine Hydrochloride (CAS: 288315-03-7)

  • Structure : A four-membered azetidine ring with 3,3-difluoro substitution .
  • Polarity: Smaller ring size and higher strain may enhance solubility in polar solvents.
  • Applications : Useful in peptide mimetics or as a building block for fluorinated heterocycles.

2,6-Difluorocyclohexyl Chloride

  • Structure : Cyclohexane with fluorine at 2 and 6 positions and a chloride substituent .
  • Key Differences :
    • Fluorine Position : 2,6-Difluoro substitution creates a different electronic environment compared to 3,3-difluoro, altering dipole moments and steric interactions.
    • Functionality : The chloride is directly attached to the ring, making it a halogenated alkane rather than a quaternary ammonium salt.
  • Applications : Intermediate in agrochemical synthesis or fluorinated polymer production.

Benzyl-dimethyl-[2-[2-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]ethoxy]ethyl]azanium;chloride

  • Structure : Aromatic benzyl group with ethoxy chains and a branched alkyl substituent .
  • Key Differences :
    • Aromaticity : The benzyl group enables π-π stacking interactions, absent in the aliphatic cyclohexyl derivative.
    • Solubility : Ethoxy chains enhance water solubility, whereas the cyclohexyl group may reduce it.
  • Applications : Antimicrobial agent or detergent due to its surfactant-like structure.

Comparative Data Table

Compound Name Molecular Formula Key Substituents Molecular Weight Key Properties
(3,3-Difluorocyclohexyl)azanium;chloride C₆H₁₁F₂N⁺·Cl⁻ 3,3-difluorocyclohexyl, NH₃⁺ ~182.6 High lipophilicity, moderate solubility
Trimethyl-(2-methyl-4-oxo-3,3-diphenylhexyl)azanium;chloride C₂₂H₃₀ClNO 3,3-diphenyl, 4-oxo, trimethylammonium ~384.9 Amphiphilic, surfactant potential
3,3-Difluoroazetidine hydrochloride C₃H₆F₂N⁺·Cl⁻ 3,3-difluoroazetidine ~133.5 High ring strain, polar solvent soluble
2,6-Difluorocyclohexyl Chloride C₆H₉F₂Cl 2,6-difluorocyclohexyl, Cl ~166.6 Halogenated alkane, reactive intermediate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.